Cas no 112499-49-7 (1H-benzo[b][1,8]naphthyridin-2-one)
112499-49-7 structure
Product Name:1H-benzo[b][1,8]naphthyridin-2-one
CAS No:112499-49-7
MF:C12H8N2O
MW:196.20472240448
CID:2608919
PubChem ID:5355541
Update Time:2025-04-21
1H-benzo[b][1,8]naphthyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-benzo[b][1,8]naphthyridin-2-one
- Benzo[b][1,8]naphthyridin-2(1H)-one
- MMQLBTDCVNCJBE-UHFFFAOYSA-N
- NSC39456
- 112499-49-7
- NSC-39456
- SCHEMBL928636
- Benzo[b][1,8]napthyridin-2(1H)-one
- DTXSID60417978
-
- Inchi: 1S/C12H8N2O/c15-11-6-5-9-7-8-3-1-2-4-10(8)13-12(9)14-11/h1-7H,(H,13,14,15)
- InChI Key: MMQLBTDCVNCJBE-UHFFFAOYSA-N
- SMILES: O=C1C=CC2=CC3C=CC=CC=3N=C2N1
Computed Properties
- Exact Mass: 196.063662883Da
- Monoisotopic Mass: 196.063662883Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 42Ų
1H-benzo[b][1,8]naphthyridin-2-one Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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